2-(1H-benzimidazol-2-ylthio)-N-(2-furylmethyl)-5-nitrobenzamide
Overview
Description
2-(1H-benzimidazol-2-ylthio)-N-(2-furylmethyl)-5-nitrobenzamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of medicine. This compound has been found to possess various biochemical and physiological effects that make it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of 2-(1H-benzimidazol-2-ylthio)-N-(2-furylmethyl)-5-nitrobenzamide is still being studied. However, it has been suggested that this compound may inhibit the activity of certain enzymes and proteins by binding to their active sites. It may also interfere with the signaling pathways that are involved in various cellular processes.
Biochemical and Physiological Effects
Studies have shown that 2-(1H-benzimidazol-2-ylthio)-N-(2-furylmethyl)-5-nitrobenzamide possesses various biochemical and physiological effects. It has been found to possess antimicrobial properties, inhibiting the growth of certain bacteria and fungi. This compound has also been shown to possess anticancer properties, inhibiting the growth and proliferation of cancer cells. Additionally, it has been found to possess anti-inflammatory properties, reducing inflammation in various tissues and organs.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(1H-benzimidazol-2-ylthio)-N-(2-furylmethyl)-5-nitrobenzamide in lab experiments include its potential as a candidate for the development of new drugs. Its various biochemical and physiological effects make it a promising compound for the treatment of various diseases. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are numerous future directions for the research and development of 2-(1H-benzimidazol-2-ylthio)-N-(2-furylmethyl)-5-nitrobenzamide. These include:
1. Further studies to determine the mechanism of action of this compound.
2. Development of new drugs based on the structure of this compound.
3. Investigation of the potential toxicity of this compound and its safety profile.
4. Clinical trials to determine the efficacy of this compound in the treatment of various diseases.
5. Studies to determine the optimal dosage and administration of this compound.
6. Investigation of the potential interactions of this compound with other drugs.
7. Development of new methods for the synthesis and purification of this compound.
8. Investigation of the potential applications of this compound in other fields, such as agriculture and environmental science.
Conclusion
In conclusion, 2-(1H-benzimidazol-2-ylthio)-N-(2-furylmethyl)-5-nitrobenzamide is a promising compound for the development of new drugs. Its various biochemical and physiological effects make it a potential candidate for the treatment of various diseases. However, further studies are needed to determine its mechanism of action, safety profile, and efficacy in clinical trials.
Scientific Research Applications
The potential applications of 2-(1H-benzimidazol-2-ylthio)-N-(2-furylmethyl)-5-nitrobenzamide in scientific research are numerous. This compound has been found to possess antimicrobial, anticancer, and anti-inflammatory properties. It has also been shown to inhibit the activity of certain enzymes and proteins, making it a promising candidate for the development of new drugs.
properties
IUPAC Name |
2-(1H-benzimidazol-2-ylsulfanyl)-N-(furan-2-ylmethyl)-5-nitrobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N4O4S/c24-18(20-11-13-4-3-9-27-13)14-10-12(23(25)26)7-8-17(14)28-19-21-15-5-1-2-6-16(15)22-19/h1-10H,11H2,(H,20,24)(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPLKWEVTZCAURH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)SC3=C(C=C(C=C3)[N+](=O)[O-])C(=O)NCC4=CC=CO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N4O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-benzimidazol-2-ylsulfanyl)-N-(furan-2-ylmethyl)-5-nitrobenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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